2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-(4-benzylphenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-(4-benzylphenyl)-3-hydroxyprop-2-enenitrile
• InChI: InChI=1S/C23H17N3O/c24-15-19(23-25-20-8-4-5-9-21(20)26-23)22(27)18-12-10-17(11-13-18)14-16-6-2-1-3-7-16/h1-13,27H,14H2,(H,25,26)/b22-19-
• InChI Key: RUXRDVBRDIVABK-QOCHGBHMSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=C(C#N)C3=NC4=CC=CC=C4N3)O
• Isomeric SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)/C(=C(\C#N)/C3=NC4=CC=CC=C4N3)/O
• Molecular Formula: C23H17N3O
• Molecular Weight: 351.4 g/mol
• CAS No.: 392248-39-4

Description

2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-(4-benzylphenyl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C23H17N3O and its molecular weight is 351.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Research has demonstrated the utility of this compound in synthesizing new derivatives of thieno[2,3-b]-thiophene, indicating its role in facilitating the development of molecules with potential electronic and photonic applications (Mabkhot, 2010).

Catalysis and Organic Reactions

• The compound has been highlighted in studies focusing on the formation of N-heterocyclic carbenes (NHCs) and their application in catalysis, particularly in creating cyclic boron adducts and palladium complexes, which are critical for various catalytic processes (Liu, 2016).
• It has also been identified as a versatile catalyst for transesterification and acylation reactions, showcasing its importance in synthetic organic chemistry (Grasa, 2002).

Material Science and Metal-Organic Frameworks (MOFs)

• Studies have explored the synthesis and sensing properties of Metal–Organic Frameworks (MOFs) using 1H-imidazol-4-yl-containing ligands, underlining the compound's relevance in developing new materials with potential applications in gas storage, separation, and sensing (Liu, 2018).

Corrosion Inhibition

• The compound has been part of studies assessing the corrosion inhibition mechanisms of novel benzimidazole compounds, highlighting its role in protecting metals against corrosion, which is vital for industrial applications (Chaouiki, 2020).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzimidazole derivatives are used as proton pump inhibitors or antiparasitic drugs.